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Introduction

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay is a widely utilized
spectrophotometric method for determining the total antioxidant capacity of various
substances.[1] This assay is versatile and applicable to both hydrophilic and lipophilic
compounds.[1][2] The fundamental principle of the assay lies in the ability of antioxidant
compounds to scavenge the pre-formed ABTS radical cation (ABTSe+), a chromophore with a
distinct blue-green color.[1] The reduction of ABTSe+ by an antioxidant leads to a decrease in
absorbance at 734 nm, which is directly proportional to the antioxidant concentration in the
sample.[1]

Principle of the Assay

The ABTS assay involves the generation of the ABTS radical cation (ABTSe+) through the
oxidation of ABTS with a potent oxidizing agent, most commonly potassium persulfate (K2S20s)
or ammonium persulfate.[1][2][3] The stable ABTSe+ radical cation exhibits a characteristic
absorption spectrum with maxima at various wavelengths, including 414, 645, 734, and 815
nm.[1][2][4] The wavelength of 734 nm is most frequently used for measurement to minimize
interference from other sample components.[2] When an antioxidant is introduced to the
solution, it donates an electron or a hydrogen atom to the ABTSe+, causing its decolorization.[1]
The extent of this color change is quantified by measuring the decrease in absorbance, which
provides a measure of the sample's antioxidant capacity.[1]
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Experimental Protocol

This protocol is based on the method described by Re et al. (1999), which involves the

generation of the ABTSe+ radical cation by reacting ABTS with potassium persulfate.[2][5]

1.

Reagent Preparation
7 mM ABTS Stock Solution: Dissolve 38.4 mg of ABTS in 10 mL of ultrapure water.[5]

2.45 mM Potassium Persulfate (K2S20s) Solution: Dissolve 6.6 mg of potassium persulfate in
10 mL of ultrapure water. Prepare this solution fresh.[2][5]

ABTSe+ Radical Cation Working Solution: To generate the radical cation, mix equal volumes
of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution.[1] Allow
the mixture to stand in the dark at room temperature for 12-16 hours before use.[2][3][5] This
incubation period is crucial for the complete formation of the ABTSe+ radical. The resulting
solution will have a dark blue-green color.

Adjusted ABTSe+ Solution: Before use in the assay, dilute the ABTSe+ working solution with
a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.700 +
0.02 at 734 nm.[2][5][€]

Trolox Standard Solutions: Prepare a stock solution of Trolox (a water-soluble vitamin E
analog) in a suitable solvent. From this stock, prepare a series of standard solutions with
varying concentrations (e.g., 0 to 500 uM). These will be used to generate a standard curve.

. Assay Procedure

Pipette 190 pL of the adjusted ABTSe+ solution into each well of a 96-well microplate.[5]
Add 10 pL of the test sample or Trolox standard to the respective wells.[5]

For the blank (control), add 10 pL of the solvent used to prepare the samples/standards to a
well containing 190 pL of the adjusted ABTSe+ solution.

Incubate the plate at room temperature for a specified time (typically 5-6 minutes), with
continuous shaking.[6]
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e Measure the absorbance of each well at 734 nm using a microplate reader.[2][5][6]

Data Presentation

The quantitative data for the ABTS assay are summarized in the table below for easy reference
and comparison.

Parameter Value/Range Reference

ABTS Stock Solution

_ 7mM [2][5]
Concentration
Potassium Persulfate
. 2.45 mM [21[5]
Concentration
ABTSe+ Generation Incubation
) 12-16 hours [21[31[5]
Time
Wavelength for Absorbance
734 nm [2][5]16]
Measurement
Target Absorbance of ABTSe+
] 0.700 + 0.02 [2][5][6]
Solution
Reaction Incubation Time 5-6 minutes [6]
Standard Antioxidant Trolox [7]

Data Analysis and Calculation

» Calculate the percentage inhibition of absorbance for each sample and standard using the
following formula:

o Inhibition (%) = [ (Absorbance of Blank - Absorbance of Sample) / Absorbance of Blank ] x
100[1]

o Generate a standard curve by plotting the percentage inhibition of the Trolox standards
against their corresponding concentrations.
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» Determine the Trolox Equivalent Antioxidant Capacity (TEAC) of the test samples by using
the linear regression equation (y = mx + c) derived from the Trolox standard curve.[1] The
TEAC value represents the concentration of Trolox that would produce the same level of

antioxidant activity as the sample.

Mandatory Visualization

Experimental Workflow Diagram

Reagent Preparation
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Caption: Workflow of the ABTS assay for antioxidant capacity.

Signaling Pathway Diagram
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Caption: Principle of the ABTS radical cation decolorization assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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